4-[(4-Chlorobenzyl)oxy]-3-methoxybenzoyl chloride

• IUPAC Name: 4-[(4-chlorophenyl)methoxy]-3-methoxybenzoyl chloride
• InChI: InChI=1S/C15H12Cl2O3/c1-19-14-8-11(15(17)18)4-7-13(14)20-9-10-2-5-12(16)6-3-10/h2-8H,9H2,1H3
• InChI Key: VISOOQSAXJNSRP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C(=O)Cl)OCC2=CC=C(C=C2)Cl
• Molecular Formula: C15H12Cl2O3
• Molecular Weight: 311.2 g/mol

Description

“4-[(4-Chlorobenzyl)oxy]-3-methoxybenzoyl chloride” is a chemical compound with the molecular formula C15H12Cl2O3 and a molecular weight of 311.16. It is used for proteomics research.

Scientific Research Applications

Occurrence, Fate, and Behavior in Aquatic Environments

Research has highlighted the presence and persistence of certain chlorobenzene compounds, similar in structure to 4-[(4-Chlorobenzyl)oxy]-3-methoxybenzoyl chloride, in aquatic environments. These compounds, often used as preservatives in various products, are known for their biodegradability yet remain detectable in surface waters and sediments due to continuous introduction. The interaction of such compounds with elements like chlorine can lead to the formation of halogenated by-products, raising concerns about their stability and potential toxicity in aquatic ecosystems (Haman et al., 2015).

Chlorophenols in Waste Incineration

In the realm of municipal solid waste incineration, chlorophenols (CP) have been identified as significant precursors to dioxins, substances closely related to the structural framework of 4-[(4-Chlorobenzyl)oxy]-3-methoxybenzoyl chloride. The transformation and degradation pathways of CPs during such processes have been extensively studied, revealing their role in the formation of potentially harmful dioxins and furans. This underscores the importance of understanding the behavior of chlorinated compounds during thermal processes (Peng et al., 2016).

Synthesis and Antioxidant Evaluation

The synthesis of complex molecules often involves intermediates with structural elements resembling 4-[(4-Chlorobenzyl)oxy]-3-methoxybenzoyl chloride. Such intermediates can lead to the production of compounds with significant biological and medicinal properties. For instance, the synthesis of isoxazolone derivatives, known for their antioxidant properties, involves multi-component reactions where chlorobenzene compounds can be key intermediates. This highlights the potential of such chlorinated compounds in the synthesis of pharmacologically active molecules (Laroum et al., 2019).

Environmental Effects of Sunscreen Ingredients

The environmental footprint of various organic compounds, including some structurally similar to 4-[(4-Chlorobenzyl)oxy]-3-methoxybenzoyl chloride, has been a subject of increasing concern. These compounds are found in sunscreen products and have been detected in water bodies globally. Their interaction with aquatic life and potential to contribute to issues like coral reef bleaching highlight the broader environmental implications of chlorinated aromatic compounds. The stability and persistence of such compounds in the environment necessitate a thorough understanding of their ecological impact (Schneider & Lim, 2019).